Cas no 921827-43-2 (2-4-(7-ethoxy-1-benzofuran-2-carbonyl)piperazin-1-yl-4-methyl-1,3-benzothiazole)

• Product Name: 2-4-(7-ethoxy-1-benzofuran-2-carbonyl)piperazin-1-yl-4-methyl-1,3-benzothiazole
• CAS No: 921827-43-2
• MF: C₂₃H₂₃N₃O₃S
• MW: 421.5120241642
• CID: 5811864
• PubChem ID: 40946655
• Update Time: 2025-06-28

2-4-(7-ethoxy-1-benzofuran-2-carbonyl)piperazin-1-yl-4-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, (7-ethoxy-2-benzofuranyl)[4-(4-methyl-2-benzothiazolyl)-1-piperazinyl]-
• 921827-43-2
• (7-ethoxy-1-benzofuran-2-yl)-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• AKOS024633708
• 2-[4-(7-ethoxy-1-benzofuran-2-carbonyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole
• F2265-1133
• (7-ethoxybenzofuran-2-yl)(4-(4-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone
• 2-4-(7-ethoxy-1-benzofuran-2-carbonyl)piperazin-1-yl-4-methyl-1,3-benzothiazole

• Inchi： 1S/C23H23N3O3S/c1-3-28-17-8-5-7-16-14-18(29-21(16)17)22(27)25-10-12-26(13-11-25)23-24-20-15(2)6-4-9-19(20)30-23/h4-9,14H,3,10-13H2,1-2H3
• InChI Key： AZFIVTRORSKLOW-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC(OCC)=C2O1)(N1CCN(C2=NC3=C(C)C=CC=C3S2)CC1)=O

Computed Properties

• Exact Mass: 421.14601278g/mol
• Monoisotopic Mass: 421.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 612.1±65.0 °C(Predicted)
• pka: 5.70±0.10(Predicted)

Additional information on 2-4-(7-ethoxy-1-benzofuran-2-carbonyl)piperazin-1-yl-4-methyl-1,3-benzothiazole

Introduction to 2-4-(7-ethoxy-1-benzofuran-2-carbonyl)piperazin-1-yl-4-methyl-1,3-benzothiazole and Its Applications in Modern Chemical Biology

2-4-(7-ethoxy-1-benzofuran-2-carbonyl)piperazin-1-yl-4-methyl-1,3-benzothiazole, identified by its CAS number 921827-43-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzothiazole derivatives, which are well-known for their broad spectrum of biological activities and potential therapeutic applications. The presence of functional groups such as the piperazine ring, benzofuran moiety, and methyl-substituted benzothiazole makes this molecule a promising candidate for further investigation in drug discovery and development.

The benzofuran moiety in the molecular structure contributes to the compound's unique electronic and steric properties, which can influence its interactions with biological targets. Specifically, the 7-ethoxy substituent on the benzofuran ring may enhance solubility and metabolic stability, while the piperazine ring is often associated with central nervous system (CNS) activity and can serve as a pharmacophore in many drug molecules. The combination of these features makes 2-4-(7-ethoxy-1-benzofuran-2-carbonyl)piperazin-1-yl-4-methyl-1,3-benzothiazole a versatile scaffold for designing novel bioactive compounds.

In recent years, there has been growing interest in benzothiazole derivatives due to their demonstrated efficacy in various therapeutic areas, including anti-inflammatory, anticancer, antimicrobial, and antiviral applications. The structural motif of benzothiazole is frequently found in approved drugs, underscoring its importance as a pharmacological scaffold. For instance, derivatives of benzothiazole have been investigated for their potential to modulate enzyme activity and receptor binding, which are critical mechanisms in drug action.

The piperazine moiety in this compound is particularly noteworthy, as it is a common pharmacophore in drugs targeting neurological disorders. Piperazine-based compounds have been explored for their effects on neurotransmitter systems, making them valuable candidates for treatments such as depression, anxiety, and epilepsy. The integration of the piperazine group with the benzothiazole core in 2-4-(7-ethoxy-1-benzofuran-2-carbonyl)piperazin-1-yl-4-methyl-1,3-benzothiazole suggests potential interactions with multiple biological pathways, thereby expanding its therapeutic possibilities.

Recent studies have highlighted the importance of structure-based drug design in optimizing bioactivity. Computational modeling and molecular docking techniques have been employed to understand how different substituents affect the binding affinity of benzothiazole derivatives to target proteins. In particular, the 7-ethoxy group may play a role in fine-tuning the electronic properties of the molecule, thereby influencing its interaction with biological targets. This underscores the need for detailed structural analysis to maximize the therapeutic potential of compounds like 2-4-(7-ethoxy-1-benzofuran-2-carbonyl)piperazin-1-yl-4-methyl-1,3-benzothiazole.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been utilized to construct the complex framework of benzothiazole derivatives efficiently. These synthetic strategies not only enhance production scalability but also allow for structural modifications that can further improve biological activity.

From a pharmaceutical perspective, 2-4-(7-et h oxy - 1 - ben z o furan - 2 - carb on y l ) p i per azin - 1 - y l - 4 - me thyl - 1 , 3 - be nz o thia z ole represents an intriguing candidate for further preclinical and clinical development. Its unique structural features suggest potential applications in treating a variety of diseases by modulating key biological pathways. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one may play a crucial role in developing next-generation pharmaceuticals.

The integration of computational chemistry with experimental biology has accelerated the discovery process for novel bioactive molecules. High-throughput screening (HTS) techniques combined with machine learning algorithms enable rapid identification of promising candidates from large compound libraries. This approach has been instrumental in identifying lead compounds for further optimization, including derivatives like 2 - 4 - ( 7 - e tho x y - 1 - b en z o furan - 2 - ca r b on y l ) p i per azin - 1 - y l - 4 - me thyl - 1 , 3 - be nz o thia z ole.

In conclusion, 2 - 4 - ( 7 - e tho x y - 1 - b en z o furan - 2 ca r b on y l ) p i per azin - 1 y l - 4 me thyl - 1 , 3 be nz o thia z ole (CAS no. 921827- 43 ) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for designing novel bioactive molecules with therapeutic applications across multiple disease areas. As advancements in synthetic chemistry and computational biology continue to evolve, this compound will likely remain at the forefront of drug discovery efforts.